Cas no 2166209-44-3 ((1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine)

• Product Name: (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine
• CAS No: 2166209-44-3
• MF: C₈H₁₆FN
• MW: 145.217745780945
• CID: 5043888
• Update Time: 2025-06-08

(1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N-ethyl-2-fluorocyclohexan-1-amine
• (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine

• Inchi： 1S/C8H16FN/c1-2-10-8-6-4-3-5-7(8)9/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： XXIXGQYHHXMPLW-HTQZYQBOSA-N
• SMILES： F[C@@H]1CCCC[C@H]1NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• XLogP3: 1.8
• Topological Polar Surface Area: 12

Additional information on (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine

Introduction to (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine (CAS No. 2166209-44-3)

(1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine (CAS No. 2166209-44-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and chemical properties. This compound is characterized by its cyclohexane ring with a fluorine substituent and an ethylamine group, which imparts specific stereochemical and pharmacological attributes.

The stereochemistry of (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine plays a crucial role in its biological activity and interaction with biological targets. The (1R,2R) configuration ensures that the molecule has a well-defined spatial arrangement, which can influence its binding affinity and selectivity for specific receptors or enzymes. This stereochemical specificity is particularly important in the development of enantiomerically pure drugs, where one enantiomer may exhibit desired therapeutic effects while the other may be inactive or even harmful.

In recent studies, (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine has been investigated for its potential applications in various therapeutic areas. One notable area of research is its use as a lead compound in the development of new analgesics. The presence of the fluorine atom in the cyclohexane ring can modulate the molecule's lipophilicity and metabolic stability, which are critical factors in determining the drug's bioavailability and duration of action.

Moreover, the fluorine substituent in (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine can enhance the compound's ability to cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) disorders. Research has shown that fluorinated compounds often exhibit improved BBB permeability due to their enhanced lipophilicity and reduced polar surface area.

The ethanolamine group in (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine also contributes to its pharmacological profile. Ethanolamines are known to interact with various neurotransmitter systems, including serotonin, dopamine, and norepinephrine receptors. This interaction can have significant implications for treating conditions such as depression, anxiety, and chronic pain.

In addition to its potential therapeutic applications, (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine has been studied for its use as a research tool in understanding the mechanisms of action of various biological processes. Its unique structure allows researchers to probe specific interactions between small molecules and biological targets, providing valuable insights into drug-receptor dynamics and signaling pathways.

The synthesis of (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine typically involves multi-step procedures that ensure high enantiomeric purity. Common synthetic routes include asymmetric hydrogenation of prochiral ketones followed by reductive amination to introduce the ethylamine group. These methods are well-documented in the literature and have been optimized to achieve high yields and stereoselectivity.

Recent advancements in chiral catalysis have further simplified the synthesis of enantiomerically pure compounds like (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine. Chiral catalysts can facilitate stereoselective transformations with high efficiency and selectivity, reducing the need for complex purification steps and improving overall process economics.

In conclusion, (1R,2R)-N-Ethyl-2-fluorocyclohexan-1-amine (CAS No. 2166209-44-3) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique stereochemistry, fluorine substituent, and ethanolamine group make it an attractive candidate for developing new therapeutic agents and research tools. Ongoing studies continue to explore its full range of applications and optimize its synthesis for large-scale production.